Cas no 793711-00-9 (2,3,4,5,6,7-hexahydro-1H-indol-2-one)
2,3,4,5,6,7-Hexahydro-1H-indol-2-one is a saturated indole derivative with a ketone functional group at the 2-position. This heterocyclic compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its partially hydrogenated indole scaffold offers stability while retaining reactivity for further functionalization. The ketone moiety enables diverse transformations, including nucleophilic additions and condensation reactions. The compound's rigid yet flexible structure makes it valuable for constructing complex molecular frameworks. It is often employed in the synthesis of bioactive molecules, where its core structure contributes to binding affinity and selectivity. Proper handling under inert conditions is recommended due to potential sensitivity to oxidation.
793711-00-9 structure
Product Name:2,3,4,5,6,7-hexahydro-1H-indol-2-one
CAS No:793711-00-9
MF:C8H11NO
MW:137.179042100906
CID:532927
PubChem ID:91378672
Update Time:2025-05-27
2,3,4,5,6,7-hexahydro-1H-indol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2H-Indol-2-one, 1,3,4,5,6,7-hexahydro-
- 1,3,4,5,6,7-hexahydroindol-2-one
- 2,3,4,5,6,7-hexahydro-1H-indol-2-one
- 793711-00-9
- DTXSID90457504
-
- Inchi: 1S/C8H11NO/c10-8-5-6-3-1-2-4-7(6)9-8/h1-5H2,(H,9,10)
- InChI Key: MWHWGDUNAUGYKF-UHFFFAOYSA-N
- SMILES: O=C1CC2=C(CCCC2)N1
Computed Properties
- Exact Mass: 137.084063974g/mol
- Monoisotopic Mass: 137.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 29.1Ų
2,3,4,5,6,7-hexahydro-1H-indol-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-179603-0.05g |
2,3,4,5,6,7-hexahydro-1H-indol-2-one |
793711-00-9 | 0.05g |
$1381.0 | 2023-02-16 | ||
| Enamine | EN300-179603-0.1g |
2,3,4,5,6,7-hexahydro-1H-indol-2-one |
793711-00-9 | 0.1g |
$1447.0 | 2023-02-16 | ||
| Enamine | EN300-179603-0.25g |
2,3,4,5,6,7-hexahydro-1H-indol-2-one |
793711-00-9 | 0.25g |
$1513.0 | 2023-02-16 | ||
| Enamine | EN300-179603-0.5g |
2,3,4,5,6,7-hexahydro-1H-indol-2-one |
793711-00-9 | 0.5g |
$1577.0 | 2023-02-16 | ||
| Enamine | EN300-179603-1.0g |
2,3,4,5,6,7-hexahydro-1H-indol-2-one |
793711-00-9 | 1.0g |
$1643.0 | 2023-02-16 | ||
| Enamine | EN300-179603-2.5g |
2,3,4,5,6,7-hexahydro-1H-indol-2-one |
793711-00-9 | 2.5g |
$3220.0 | 2023-02-16 | ||
| Enamine | EN300-179603-5.0g |
2,3,4,5,6,7-hexahydro-1H-indol-2-one |
793711-00-9 | 5.0g |
$4764.0 | 2023-02-16 | ||
| Enamine | EN300-179603-10.0g |
2,3,4,5,6,7-hexahydro-1H-indol-2-one |
793711-00-9 | 10.0g |
$7065.0 | 2023-02-16 | ||
| Enamine | EN300-1755142-0.05g |
2,3,4,5,6,7-hexahydro-1H-indol-2-one |
793711-00-9 | 0.05g |
$1381.0 | 2023-09-20 | ||
| Enamine | EN300-1755142-0.1g |
2,3,4,5,6,7-hexahydro-1H-indol-2-one |
793711-00-9 | 0.1g |
$1447.0 | 2023-09-20 |
2,3,4,5,6,7-hexahydro-1H-indol-2-one Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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